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Compound of Interest

Compound Name: Bax inhibitor peptide P5

Cat. No.: B12356216

Get Quote

Executive Summary
Bax Inhibitor Peptide P5 (PMLKE) is a cell-permeable pentapeptide derived from the Bax-

binding domain of human Ku70.[1][2] It functions as a cytoprotective agent by mimicking the

Ku70-Bax interaction, thereby preventing Bax conformational change, mitochondrial

translocation, and subsequent apoptosis.

To validate that observed cytoprotection is mechanism-specific and not an artifact of peptide

treatment, experiments must include a Negative Control Peptide (e.g., IPMIK or KLPVM). This

control possesses a similar amino acid composition and cell-permeability but lacks the specific

sequence motif required to bind and sequester Bax.
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Feature Bax Inhibitor Peptide P5 Negative Control Peptide

Sequence PMLKE (Pro-Met-Leu-Lys-Glu)
IPMIK (Ile-Pro-Met-Ile-Lys) or

similar scrambled

Origin
Human Ku70 (Bax-binding

domain)
Scrambled sequence of V5/P5

Mechanism
Binds Bax; blocks

mitochondrial translocation
Does not bind Bax; inert

Effect
Inhibits Apoptosis

(Cytoprotective)
No effect on Apoptosis

Cell Permeability
Yes (via Pentapeptide

mechanism)
Yes

Mechanistic Foundation
The efficacy of P5 relies on the "hit-and-run" nature of Bax activation. Under stress, Bax

undergoes a conformational shift (N-terminus exposure) and translocates from the cytosol to

the mitochondria.[3]

P5 Action: P5 acts as a competitive inhibitor, binding to the N-terminal activation site of Bax

(or the Ku70-binding interface), effectively "locking" Bax in its cytosolic, inactive state.

Negative Control Failure: The scrambled sequence of the negative control disrupts the

specific charge/hydrophobicity pattern required for the Bax interface, rendering it incapable

of physical sequestration, despite entering the cell.

Signaling Pathway Visualization
The following diagram illustrates the interference point of Peptide P5 versus the non-

interference of the Negative Control.
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Caption: Peptide P5 interrupts the apoptotic cascade by preventing Bax conformational

change, while the Negative Control fails to bind, allowing the pathway to proceed.

Experimental Protocols for Validation
To rigorously prove P5 specificity, you must demonstrate that P5 prevents Bax translocation

while the Negative Control does not.

Experiment A: Cell Viability Rescue Assay
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Objective: Quantify the cytoprotective effect of P5 against a known apoptotic inducer.

Reagents:

P5 Peptide: 100 mM stock in DMSO.

Negative Control Peptide: 100 mM stock in DMSO.

Inducer: Staurosporine (STS) or Etoposide.

Assay: MTT, CCK-8, or CellTiter-Glo.

Protocol:

Seeding: Seed cells (e.g., HeLa, HEK293) in 96-well plates (5,000 cells/well). Incubate 24h.

Pre-treatment: Replace media. Add P5 or Negative Control at 50–200 µM. Include a "Vehicle

Only" (DMSO) control.

Note: High concentration (up to 200 µM) is often required for these pentapeptides due to

passive uptake efficiency.

Incubation: Incubate for 1–4 hours to allow peptide entry.

Induction: Add Apoptotic Inducer (e.g., 1 µM STS). Do not wash out peptides.

Measurement: Incubate for 12–24 hours, then perform viability assay.

Self-Validating Check:

If P5 and Negative Control both show high viability

The Inducer failed or peptides are interfering with the assay chemistry.

If P5 and Negative Control both show low viability

P5 concentration is too low or the stress is Bax-independent.

Experiment B: Western Blot for Bax Translocation
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Objective: Confirm P5 keeps Bax in the cytosol.

Protocol:

Treatment: Treat cells in 6-well plates as described above (Vehicle, P5, Neg Ctrl) + Inducer.

Harvest: Harvest cells 6–12 hours post-induction (before massive cell death occurs).

Fractionation: Use a Mitochondria/Cytosol Fractionation Kit or differential centrifugation.

Homogenize cells in isotonic buffer.

Spin 600g (remove nuclei).

Spin 10,000g (pellet = mitochondria; supernatant = cytosol).

Blotting: Run SDS-PAGE for both fractions.

Primary Antibodies: Anti-Bax, Anti-COXIV (Mito loading control), Anti-GAPDH (Cytosol

loading control).

Data Interpretation & Expected Results
The following table summarizes the expected comparative data if P5 is functioning correctly via

the Bax-inhibition mechanism.
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Assay
Readout

Vehicle +
Inducer

P5 Peptide +

Inducer

Neg. Control +

Inducer
Interpretation

Cell Viability Low (<20%) High (>70%) Low (<20%)
P5 specifically

rescues cells.

Cytosolic Bax Low High Low
P5 retains Bax in

cytosol.

Mitochondrial

Bax
High Low High

P5 prevents

mitochondrial

accumulation.

Cytochrome c

(Cytosol)
High Low High

P5 maintains

mitochondrial

integrity.

Caspase 3

Cleavage
Strong Bands Weak/Absent Strong Bands

Downstream

execution

blocked by P5.

Experimental Workflow Diagram
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Caption: Parallel experimental workflow ensures direct comparison between P5 efficacy and

Negative Control inertness.

Troubleshooting & Optimization
Solubility Issues:

P5 (PMLKE) is hydrophobic. Dissolve in high-grade DMSO to 100-200 mM stock.

Tip: If precipitation occurs in aqueous media, dilute the stock into pre-warmed media

(37°C) while vortexing.

Timing:

Pre-incubation is critical. These pentapeptides enter via passive diffusion or fluid-phase

endocytosis, which is slower than active transport. Allow at least 1–4 hours pre-treatment

before adding the toxin.

Concentration:

Unlike small molecules (nM range), these peptides often require 50–200 µM to achieve

effective intracellular stoichiometry against endogenous Bax.

Stability:

Peptides are susceptible to serum proteases. For long-term assays (>24h), consider re-

dosing the peptide or using heat-inactivated serum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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